1-Chloro-2-methylpropene
1-Chloro-2-methylpropene
1-Chloro-2-methylpropene undergoes hydroboration to form an adduct, which on oxidation forms isobutyraldehyde.
1-Chloro-2-methylpropene is an organochlorine compound.
Dimethylvinyl Chloride is a clear, colorless, highly volatile and flammable liquid chlorinated hydrocarbon that emits highly toxic fumes of hydrochloric acid and other chlorinated compounds when heated to decomposition. Dimethylvinyl chloride is exclusively used for research purposes in organic synthesis and in the production of isobutylene compounds. This substance is reasonably anticipated to be a human carcinogen. (NCI05)
Dimethylvinyl chloride is a clear dark yellow to pale orange liquid. (NTP, 1992)
1-Chloro-2-methylpropene is an organochlorine compound.
Dimethylvinyl Chloride is a clear, colorless, highly volatile and flammable liquid chlorinated hydrocarbon that emits highly toxic fumes of hydrochloric acid and other chlorinated compounds when heated to decomposition. Dimethylvinyl chloride is exclusively used for research purposes in organic synthesis and in the production of isobutylene compounds. This substance is reasonably anticipated to be a human carcinogen. (NCI05)
Dimethylvinyl chloride is a clear dark yellow to pale orange liquid. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
513-37-1
VCID:
VC20855665
InChI:
InChI=1S/C4H7Cl/c1-4(2)3-5/h3H,1-2H3
SMILES:
CC(=CCl)C
Molecular Formula:
C4H7Cl
Molecular Weight:
90.55 g/mol
1-Chloro-2-methylpropene
CAS No.: 513-37-1
Cat. No.: VC20855665
Molecular Formula: C4H7Cl
Molecular Weight: 90.55 g/mol
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Specification
| Description | 1-Chloro-2-methylpropene undergoes hydroboration to form an adduct, which on oxidation forms isobutyraldehyde. 1-Chloro-2-methylpropene is an organochlorine compound. Dimethylvinyl Chloride is a clear, colorless, highly volatile and flammable liquid chlorinated hydrocarbon that emits highly toxic fumes of hydrochloric acid and other chlorinated compounds when heated to decomposition. Dimethylvinyl chloride is exclusively used for research purposes in organic synthesis and in the production of isobutylene compounds. This substance is reasonably anticipated to be a human carcinogen. (NCI05) Dimethylvinyl chloride is a clear dark yellow to pale orange liquid. (NTP, 1992) |
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| CAS No. | 513-37-1 |
| Molecular Formula | C4H7Cl |
| Molecular Weight | 90.55 g/mol |
| IUPAC Name | 1-chloro-2-methylprop-1-ene |
| Standard InChI | InChI=1S/C4H7Cl/c1-4(2)3-5/h3H,1-2H3 |
| Standard InChI Key | KWISWUFGPUHDRY-UHFFFAOYSA-N |
| Impurities | 1-Chloro-2-methylpropene is available commercially at a purity of at least 98%. 3-Chloro-2-methylpropene has been reported as an impurity. |
| SMILES | CC(=CCl)C |
| Canonical SMILES | CC(=CCl)C |
| Boiling Point | 154 °F at 760 mm Hg (NTP, 1992) 68.0 °C 68 °C |
| Colorform | Clear, colorless to brown liquid at room temperature Liquid |
| Flash Point | 30 °F (NTP, 1992) |
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